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Compound of Interest

Compound Name: CDKS5 inhibitor 20-223

Cat. No.: B2935848

The following provides a comprehensive guide for the proper disposal of the CDKS5 inhibitor
20-223 (CAS No. 865317-30-2), a potent research compound used in laboratory settings. As
this chemical is a biologically active molecule with anti-cancer properties, it must be handled
and disposed of as hazardous chemical waste.[1][2][3] Adherence to institutional and local
regulations for hazardous waste disposal is mandatory.

I. Chemical and Safety Data

A summary of the key quantitative data for CDK5 inhibitor 20-223 is presented below. This
information is crucial for safe handling and storage.
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Property Value Reference
CAS Number 865317-30-2 [1]
Molecular Formula C19H19N30 [1]
Molecular Weight 305.38 g/mol [1]
IC50 (CDK2) 6.0 nM [2]
IC50 (CDK5) 8.8 nM [2]
Appearance Solid powder [1]
Solubility Soluble in DMSO [1]
Storage (Short-term) 0 - 4 °C (days to weeks) [1]
Storage (Long-term) -20 °C (months to years) [1]
Purity >98% [1]

Il. Step-by-Step Disposal Protocol

The disposal of CDKS5 inhibitor 20-223, whether in solid form or dissolved in a solvent like
DMSO, must follow hazardous waste protocols. Never dispose of this chemical down the sink
or in regular trash.[4][5]

Experimental Protocol: Waste Handling and Disposal

Objective: To safely collect and dispose of CDKS5 inhibitor 20-223 waste in accordance with
standard laboratory safety protocols.

Materials:

o Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-
resistant gloves.

» Designated hazardous waste container (clearly labeled, compatible with the waste type).

e Chemical waste labels.
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e Secondary containment tray.[6]
Procedure:
e Segregation of Waste:

o Solid Waste: Collect unused or expired solid 20-223 powder in its original container or a
securely sealed, compatible container.

o Liquid Waste: Collect solutions of 20-223 (e.g., in DMSO) in a dedicated, leak-proof liquid
waste container. Do not mix with other incompatible waste streams.[7] For instance, do not
mix organic solvent waste with agueous acidic or basic waste.[6]

o Contaminated Materials: Any materials that have come into contact with the inhibitor, such
as pipette tips, gloves, and spill cleanup materials, should be considered hazardous
waste.[8] These items should be collected in a designated, sealed bag or container.

e Waste Container Management:

o Labeling: Affix a hazardous waste label to the container as soon as the first waste is
added.[9] The label must clearly state "Hazardous Waste" and list all constituents,
including the full chemical name "CDKS5 inhibitor 20-223" and any solvents (e.g., Dimethyl
Sulfoxide).

o Storage: Store the waste container in a designated satellite accumulation area within the
laboratory.[9] The container must be kept closed at all times except when adding waste.[8]
It is recommended to use a secondary containment tray to prevent spills.[6]

o Container Integrity: Ensure the waste container is made of a material compatible with the
waste. For DMSO solutions, a high-density polyethylene (HDPE) or glass container is
appropriate.

o Disposal of Empty Containers:

o An empty container that held CDKS5 inhibitor 20-223 must be treated as hazardous waste
unless properly decontaminated.
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o To decontaminate, triple rinse the container with a suitable solvent (e.g., ethanol or
another solvent capable of dissolving the compound).[4]

o Collect the rinseate as hazardous liquid waste.[4]

o After triple rinsing, the container can often be disposed of as regular trash, but be sure to
deface the original label.[4] Always check with your institution's specific guidelines.

» Requesting Waste Pickup:

o Once the waste container is full (typically no more than 3/4 full for safety) or when the
experiment is complete, arrange for pickup by your institution's Environmental Health and
Safety (EHS) or equivalent hazardous waste management office.[4][9]

o Do not transport hazardous waste outside of the laboratory yourself.[4]
Spill Cleanup:

e In the event of a spill, treat all cleanup materials (absorbent pads, wipes, contaminated PPE)
as hazardous waste.[4][8]

» Place all contaminated items into a sealed bag or container, label it as hazardous waste, and
dispose of it through the institutional waste program.

lll. Sighaling Pathway and Experimental Workflow

CDKS5 Signaling Pathway

CDKS5 (Cyclin-dependent kinase 5) is a unique member of the CDK family that is primarily
active in post-mitotic neurons and plays a role in various cellular processes.[10][11] In the
context of cancer, its dysregulation has been implicated in tumorigenesis.[3][12] The inhibitor
20-223 has been shown to be effective against colorectal cancer cells by inhibiting the kinase
activity of both CDK5 and CDK2.[2][3] This inhibition disrupts downstream signaling, affecting
cell migration and proliferation.[3][12]
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CDK5 and CDK2 inhibition by 20-223 disrupts cell migration and proliferation pathways.

Logical Workflow for Chemical Disposal

The process for determining the correct disposal procedure for a laboratory chemical follows a
logical sequence to ensure safety and compliance.
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A logical workflow for the safe handling and disposal of a laboratory chemical like 20-223.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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